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Compound of Interest

Compound Name: 5-Fluoro-2-methoxyaniline

Cat. No.: B161714 Get Quote

Essential Safety and Handling Guide for 5-
Fluoro-2-methoxyaniline
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety protocols,

personal protective equipment (PPE) recommendations, and operational and disposal plans for

5-Fluoro-2-methoxyaniline (CAS No: 1978-39-8). Adherence to these guidelines is critical for

minimizing exposure and ensuring a safe laboratory environment.

Synonyms: 2-Amino-4-fluoroanisole, 5-Fluoro-o-anisidine, 2-Amino-4-fluoro-1-

methoxybenzene[1]

Hazard Identification and Classification
5-Fluoro-2-methoxyaniline is classified as a hazardous substance. It is toxic if swallowed, in

contact with skin, or if inhaled.[1][2] It also causes skin and serious eye irritation.[2]

Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[1][2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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H335: May cause respiratory irritation.[3][4]

Quantitative Safety Data
A summary of key quantitative data for 5-Fluoro-2-methoxyaniline is provided in the table

below for easy reference.

Property Value Source

Molecular Formula C₇H₈FNO [3]

Molecular Weight 141.14 g/mol [3]

Boiling Point 90 °C/760 mmHg [3]

Density 1.1981 g/mL at 25 °C [3]

Flash Point
108.9 °C (228.0 °F) - closed

cup
[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 5-Fluoro-2-
methoxyaniline to prevent exposure.

Protection Type Specific Equipment Purpose

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

To protect eyes from splashes

and dust.[5][6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact.

Gloves should be inspected

before use and changed

frequently.[6]

Body Protection Laboratory coat, long-sleeved.
To protect skin and personal

clothing from contamination.[6]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 dust mask).

To be used in a well-ventilated

area or a chemical fume hood

to minimize inhalation.[6]
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Operational Plan for Safe Handling
A systematic approach to handling 5-Fluoro-2-methoxyaniline is crucial for safety. The

following workflow outlines the key steps from preparation to disposal.

Safe Handling Workflow for 5-Fluoro-2-methoxyaniline

Preparation Phase Handling & Use Phase Decontamination Phase Waste Disposal Phase

Preparation

Handling & Use

Proceed with caution

Decontamination

After use

Waste Disposal

Proper segregation

Don appropriate PPE

Work in a chemical fume hood

Ensure eyewash & safety shower are accessible

Avoid contact with skin, eyes, and clothing

Avoid breathing dust/fumes

Do not eat, drink, or smoke

Wash hands thoroughly after handling

Clean work surfaces

Remove and dispose of contaminated PPE properly

Collect waste in a labeled, sealed container

Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Caption: Safe Handling Workflow for 5-Fluoro-2-methoxyaniline

First Aid Measures
In case of exposure, immediate action is necessary.

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1][2]
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If on Skin: Take off immediately all contaminated clothing and wash it before reuse.[1][2]

Wash with plenty of water. Call a POISON CENTER or doctor if you feel unwell.[1][2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][7]

Disposal Plan
Proper disposal of 5-Fluoro-2-methoxyaniline and any contaminated materials is crucial to

prevent environmental contamination and ensure safety.

Disposal Procedure:

Segregation: Collect all waste material, including unused product and contaminated PPE, in

a designated and properly labeled hazardous waste container.

Container: The container must be tightly sealed and stored in a cool, dry, and well-ventilated

area, away from incompatible materials.

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Disposal: Dispose of the contents and the container at an approved waste disposal plant,

following all local, regional, and national regulations.[1][7] Do not empty into drains.[7]

Hierarchy of Controls
To ensure the highest level of safety, a hierarchical approach to risk mitigation should be

implemented.
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Hierarchy of Controls for Chemical Safety
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Caption: Hierarchy of Controls for Chemical Safety

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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